Cas no 1785532-42-4 (Butanal, 4,4-difluoro-)

• Product Name: Butanal, 4,4-difluoro-
• CAS No: 1785532-42-4
• MF: C₄H₆F₂O
• MW: 108.086648464203
• CID: 6491803
• PubChem ID: 84647636
• Update Time: 2025-05-21

Butanal, 4,4-difluoro- Chemical and Physical Properties

Names and Identifiers

• Butanal, 4,4-difluoro-
• 4,4-Difluorobutanal

• Inchi： 1S/C4H6F2O/c5-4(6)2-1-3-7/h3-4H,1-2H2
• InChI Key： UXRVYMVBVIMPNM-UHFFFAOYSA-N
• SMILES： C(=O)CCC(F)F

Additional information on Butanal, 4,4-difluoro-

Recent Advances in the Application of Butanal, 4,4-difluoro- (CAS: 1785532-42-4) in Chemical Biology and Pharmaceutical Research

Butanal, 4,4-difluoro- (CAS: 1785532-42-4) is a fluorinated derivative of butanal that has garnered significant attention in recent years due to its unique chemical properties and potential applications in drug discovery and chemical biology. This compound, characterized by the presence of two fluorine atoms at the 4-position, exhibits enhanced stability and reactivity compared to its non-fluorinated counterpart. Recent studies have explored its utility as a versatile building block in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and fluorinated analogs of natural products.

One of the most notable applications of Butanal, 4,4-difluoro- is its role in the synthesis of fluorinated peptidomimetics. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound can be efficiently incorporated into peptide backbones to enhance their metabolic stability and binding affinity towards target proteins. The researchers utilized Butanal, 4,4-difluoro- as a key intermediate in the synthesis of fluorinated inhibitors for proteases involved in inflammatory pathways, achieving nanomolar potency in vitro.

In addition to its applications in peptide chemistry, Butanal, 4,4-difluoro- has also been investigated as a precursor for the synthesis of fluorinated heterocycles. A recent report in Organic Letters (2024) highlighted its use in a novel [3+2] cycloaddition reaction to generate difluorinated pyrrolidines, which are valuable scaffolds in medicinal chemistry. The study reported excellent yields and diastereoselectivity, underscoring the synthetic versatility of this compound.

From a mechanistic perspective, the introduction of fluorine atoms at the 4-position of butanal significantly alters its electronic and steric properties, making it a valuable tool for probing enzyme active sites. A structural biology study published in ACS Chemical Biology (2023) utilized Butanal, 4,4-difluoro- derived probes to investigate the binding modes of aldehyde dehydrogenases, revealing new insights into the role of fluorine in enzyme inhibition. The findings suggest that the difluoro motif can induce unique conformational changes in target proteins, potentially leading to improved selectivity.

Looking ahead, the pharmaceutical industry is showing increasing interest in Butanal, 4,4-difluoro- as a building block for the development of next-generation therapeutics. Its ability to modulate pharmacokinetic properties, combined with its synthetic accessibility, positions it as a promising candidate for fragment-based drug discovery. Ongoing research is exploring its application in the synthesis of fluorinated analogs of known drugs, with the aim of improving their metabolic stability and target engagement.

In conclusion, Butanal, 4,4-difluoro- (CAS: 1785532-42-4) represents a valuable chemical tool with diverse applications in chemical biology and pharmaceutical research. Recent advances have demonstrated its utility in peptide chemistry, heterocycle synthesis, and enzyme inhibition studies. As the field of fluorinated compounds continues to expand, this molecule is likely to play an increasingly important role in drug discovery efforts, particularly in the design of metabolically stable and selective therapeutic agents.